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Compound of Interest

Compound Name: Ustusol A

CAS No.: 1175543-02-8

Cat. No.: B3338597

Get Quote

Executive Summary & Chemical Profile
Ustusol A (CAS: 1175543-02-8) is a bioactive sesquiterpenoid isolated from the fungus

Aspergillus ustus.[1] Structurally, it is characterized as a drimane or cadinane-type

sesquiterpene containing a conjugated enone system and multiple hydroxyl groups.[1] These

functional moieties dictate its storage sensitivity.

While valuable for its antimicrobial and cell signaling properties, Ustusol A is

thermodynamically unstable under ambient conditions.[1] Its degradation is primarily driven by

oxidative dehydrogenation, photochemical isomerization (due to the enone chromophore), and

acid-catalyzed rearrangement.[1]

This guide provides an authoritative protocol to maintain the structural integrity of Ustusol A,

moving beyond generic "store at -20°C" advice to explain the physicochemical necessity of

each step.
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Property Data

Molecular Formula C₁₅H₂₄O₄

Molecular Weight 268.35 g/mol

Key Functional Groups
Conjugated enone, Allylic hydroxyls, Ether

linkage

Primary Degradation Risks Photo-oxidation, dehydration, polymerization

Solubility
Methanol, DMSO, Ethanol; poorly soluble in

water

Critical Storage Protocols (The "Golden Standard")
A. The Anhydrous & Anaerobic Imperative
Why: Ustusol A contains hydroxyl groups capable of hydrogen bonding with atmospheric

moisture, leading to hygroscopic clumping and hydrolysis. Furthermore, the enone system is an

electrophile that can react with reactive oxygen species (ROS).

Protocol: Always store solid Ustusol A under an inert atmosphere (Argon or Nitrogen).

Vessel: Use amber glass vials with Teflon-lined screw caps to prevent gas exchange and UV

penetration.[1] Avoid plastic microcentrifuge tubes for long-term storage as lipophilic

terpenes can leach into the plastic matrix.[1]

B. Temperature Management
Why: Thermal energy accelerates the kinetics of intramolecular dehydration.

Solid State: -20°C is mandatory.[1] -80°C is preferred for storage >6 months.[1]

In Solution: Never store in solution for >1 month. If necessary, store at -80°C in DMSO.

C. Photoprotection
Why: The conjugated enone (C=C-C=O) absorbs UV light, leading to potential [2+2]

cycloaddition (dimerization) or cis-trans isomerization.[1]
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Action: All handling must occur under low-light conditions or yellow light. Wrap vials in

aluminum foil if amber glass is unavailable.

Troubleshooting & FAQs: Researcher-to-Researcher
Q1: My Ustusol A powder has turned from off-white to a
yellowish-brown sticky solid. Is it still usable?
Diagnosis: This indicates oxidative degradation or hygroscopic uptake.[1] The color shift

typically results from the formation of quinone-like byproducts or polymerization of the enone

system. Action:

Run a quick LC-MS or 1H-NMR.[1]

Check for the loss of the olefinic proton signals or the appearance of broad multiplets

(polymerization).

Verdict: If purity is <90%, discard. Re-purification is often more costly than replacement due

to the complex mixture of isomers formed.

Q2: I dissolved Ustusol A in DMSO, and it precipitated
after freezing. Why?
Diagnosis: This is a "Crash-Out" event caused by water absorption.[1] DMSO is highly

hygroscopic. If the vial was opened in humid air, the DMSO absorbed water, lowering the

solubility of the lipophilic Ustusol A. Correction:

Thaw the sample completely at Room Temperature (RT).

Vortex vigorously for 30 seconds.

If solid remains, sonicate for 5 minutes at <30°C.

Prevention: Use anhydrous DMSO (stored over molecular sieves) and aliquot into single-use

vials to avoid repeated freeze-thaw cycles.

Q3: Can I use acidic buffers (pH < 5) for my bioassay?
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Diagnosis:Risk of Acid-Catalyzed Rearrangement. Explanation: Sesquiterpenes with allylic

hydroxyls are prone to acid-catalyzed dehydration (loss of water) to form dienes, or skeletal

rearrangements (Wagner-Meerwein shifts).[1] Recommendation: Maintain pH between 6.0 and

8.0. If an acidic environment is required, prepare the solution immediately before use and

validate stability via HPLC over the assay duration.

Step-by-Step Workflows
Protocol A: Solubilization & Aliquoting (The "Stock
Solution" Method)
Use this protocol to maximize shelf-life.[1]

Equilibration: Remove the product vial from the freezer and let it sit at room temperature for

15 minutes before opening.

Reason: Prevents condensation of atmospheric water onto the cold powder.

Solvent Choice: Add Anhydrous DMSO or Methanol (HPLC Grade) to the vial.

Target Concentration: 10 mM to 50 mM.

Dissolution: Vortex gently. If necessary, sonicate in a water bath for 2 minutes.[1]

Aliquoting: Immediately dispense the stock solution into small amber glass vials (e.g., 20 µL

or 50 µL aliquots).

Reason: Eliminates freeze-thaw cycles for the bulk stock.

Inert Gas Purge: Gently blow a stream of Argon or Nitrogen over the liquid surface for 5-10

seconds to displace oxygen.

Seal & Store: Cap tightly and store at -80°C.

Protocol B: Visualizing the Degradation Pathway
The following diagram illustrates the logical flow of degradation risks and the checkpoints for

prevention.
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Figure 1: Mechanistic pathways leading to Ustusol A degradation.[1] Red nodes indicate

environmental hazards; Yellow nodes indicate chemical transformations.[1]

Scientific Rationale (The "Why")
The Enone Vulnerability
Ustusol A possesses an

-unsaturated ketone (enone).[1] In organic synthesis, this moiety is a known "Michael
acceptor," making it susceptible to nucleophilic attack (e.g., by water or thiols in biological
media).[1] Furthermore, the

transition of the enone system absorbs UV light, providing the energy required for
isomerization. This is why amber glass is not just a suggestion; it acts as a physical filter for the
excitation wavelengths.
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The Sesquiterpene Skeleton
As a metabolite derived from Aspergillus ustus, Ustusol A shares biosynthetic origins with

drimanes and cadinanes [1, 5]. These structures are formed via cyclization of farnesyl

pyrophosphate. The resulting ring systems, while stable in nature, are often "kinetically

trapped."[1] Exposure to heat or acid allows them to traverse the activation energy barrier

toward more thermodynamically stable—but biologically inactive—isomers [6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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